Cas no 1119452-73-1 (({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid)

• Product Name: ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid
• CAS No: 1119452-73-1
• MF: C₉H₁₁N₃O₄S
• MW: 257.266340494156
• MDL: MFCD12026883
• CID: 1070567
• PubChem ID: 25219309
• Update Time: 2025-11-01

({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid Chemical and Physical Properties

Names and Identifiers

• [({5-[(Cyclopropylamino)carbonyl]-1,2,4-oxadiazol-3-yl}methyl)thio]acetic acid
• 2-(((5-(Cyclopropylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)acetic acid
• 2-[[[5-[(Cyclopropylamino)carbonyl]-1,2,4-oxadiazol-3-yl]methyl]thio]acetic acid
• 2-(((5-(Cyclopropylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)aceticacid
• 1119452-73-1
• LS-01638
• 2-[[5-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-3-yl]methylsulfanyl]acetic acid
• 2-({[5-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-3-yl]methyl}sulfanyl)acetic acid
• ({[5-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-3-yl]methyl}sulfanyl)acetic acid
• DTXSID901135144
• MFCD12026883
• STK503131
• AKOS005171289
• [((5-[(Cyclopropylamino)carbonyl]-1,2,4-oxadiazol-3-yl)methyl)thio]acetic acid
• ALBB-004354
• ((5-((cyclopropylamino)carbonyl)-1,2,4-oxadiazol-3-yl)methylthio)acetic acid
• CS-0335344
• ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid

• MDL： MFCD12026883
• Inchi： 1S/C9H11N3O4S/c13-7(14)4-17-3-6-11-9(16-12-6)8(15)10-5-1-2-5/h5H,1-4H2,(H,10,15)(H,13,14)
• InChI Key： YSVVVVSIFNLNDH-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1=NOC(C(NC2CC2)=O)=N1

Computed Properties

• Exact Mass: 257.04702701g/mol
• Monoisotopic Mass: 257.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 131Ų

Additional information on ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid

({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid (CAS No. 1119452-73-1): A Comprehensive Overview

({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid (CAS No. 1119452-73-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioacetic acids and is characterized by its unique structural features, including a cyclopropylamino carbonyl group and a 1,2,4-oxadiazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclopropylamino carbonyl group is a key functional moiety that imparts specific chemical properties to the molecule. Cyclopropyl derivatives are known for their ability to modulate various biological processes, including enzyme inhibition and receptor binding. The 1,2,4-oxadiazole ring, on the other hand, is a heterocyclic structure that is widely used in drug design due to its stability and bioavailability. The combination of these two functional groups in ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid makes it a promising candidate for further investigation in drug development.

Recent studies have explored the potential therapeutic applications of ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against fatty acid synthase (FASN), an enzyme that plays a crucial role in lipid metabolism and is overexpressed in various types of cancer. The inhibition of FASN by ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid has been shown to induce apoptosis in cancer cells and reduce tumor growth in preclinical models.

In addition to its anti-cancer properties, ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research conducted at the University of California demonstrated that this compound effectively reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. These findings suggest that ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid could be developed into a novel therapeutic agent for treating inflammatory disorders.

The pharmacokinetic properties of ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicology studies have shown that ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models.

The synthesis of ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid has been optimized to improve yield and purity. Various synthetic routes have been explored to produce this compound efficiently on both laboratory and industrial scales. One common approach involves the reaction of thioacetic acid with an appropriate cyclopropylamine derivative followed by cyclization to form the 1,2,4-oxadiazole ring. The choice of reagents and reaction conditions is critical for achieving high yields and minimizing side products.

Clinical trials are currently underway to evaluate the safety and efficacy of ({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-y l}methyl)thioacetic acid in human subjects. Early-phase trials have shown promising results with no major safety concerns reported. The compound is being tested for its anti-cancer and anti-inflammatory properties in various patient populations. If these trials continue to yield positive outcomes, ({5-(Cyclopropylamino)carbonyl - 1 , 2 , 4 - o x a d i az o l - 3 - y l } m e t h y l ) t h i o ac e t i c ac i d strong > could potentially be approved for clinical use in the near future. p > < p >In conclusion , ({ 5 -( C y c l o p r o p y l am i n o ) c a r b o n y l - 1 , 2 , 4 - o x a d i az o l - 3 - y l } m e t h y l ) t h i o ac e t i c ac i d ( C A S N o . 1 1 1 9 4 5 2 - 7 3 - 1 ) represents a significant advancement in the field of medicinal chemistry . Its unique structural features , combined with its promising biological activities , make it an attractive candidate for further development as a therapeutic agent . Ongoing research continues to uncover new applications and optimize its potential benefits , contributing to the advancement of healthcare solutions for various diseases . p > article > response >